Cas no 50428-14-3 (Dehydronitroso Nifedipine)

• Product Name: Dehydronitroso Nifedipine
• CAS No: 50428-14-3
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• MDL: MFCD22572715
• CID: 371660
• PubChem ID: 329750560
• Update Time: 2025-04-19

Dehydronitroso Nifedipine Chemical and Physical Properties

Names and Identifiers

• Nifedipine Nitrosophenylpyridine Analog
• 2,6-NTP
• DNPDC
• Dehydronitroso Nifedipine
• Dimethyl 2,6-dimethyl-4-(2-nitrosophenyl)-3,5-pyridinedicarboxylate
• dimethyl 2,6-dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate
• Nifedipine impurity B
• 4-(2-Nitrosophenyl)-2,6-dimethyl-3,5-dimethoxycarbonylpyridine
• A899730
• SCHEMBL744281
• Dimethyl-2,6-Dimethyl-4-(2-Nitrosophenyl) Pyridine-3,5-Dicarboxylate
• DTXSID50198466
• nitrosonifedipine
• 23N9NLY17F
• Nifedipine Imp. B (EP); Nifedipine Nitrosophenylpyridine Analog; Dimethyl 2,6-Dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate; Nitrosophenylpyridine Analogue of Nifedipine; Nifedipine Impurity B
• NIFEDIPINE IMPURITY B [EP IMPURITY]
• 2,6-Dimethyl-4-(2'-nitrosophenyl)-3,5-pyridinedicarboxylic acid dimethyl ester
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(2-nitrosophenyl)-, dimethyl ester
• 2,6-dimethyl-3,5-dimethoxycarbonyl-4-(2-nitrosophenyl)pyridine
• FT-0665631
• AS-82953
• DehydronitrosoNifedipine
• 3,5-PYRIDINEDICARBOXYLIC ACID, 2,6-DIMETHYL-4-(2-NITROSOPHENYL)-, 3,5-DIMETHYL ESTER
• Nifedipine impurity B, European Pharmacopoeia (EP) Reference Standard
• NIFEDIPINE MAJOR DEGRADANT
• F19299
• 50428-14-3
• UNII-23N9NLY17F
• Dimethyl 2,6-Dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate (Nitrosophenylpyridine Analogue of Nifedipine)
• DS-017269
• STL450974

• MDL： MFCD22572715
• Inchi： 1S/C17H16N2O5/c1-9-13(16(20)23-3)15(11-7-5-6-8-12(11)19-22)14(10(2)18-9)17(21)24-4/h5-8H,1-4H3
• InChI Key： MUZLTKGYFZENFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NC(C)=C(C(=O)OC)C=1C1C=CC=CC=1N=O)=O

Computed Properties

• Exact Mass: 328.10600
• Monoisotopic Mass: 328.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.4
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93 ºC
• Boiling Point: 449°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.579
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 94.92000
• LogP: 3.33650

Dehydronitroso Nifedipine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at recommended temperature